Cas no 936233-15-7 ((S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride)

(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride is a chiral sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its isoquinoline core and pyrrolidinylamide moiety contribute to its structural uniqueness, enabling interactions with biological targets such as enzymes or receptors. The dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous solutions. This compound may serve as a key intermediate or pharmacophore in the development of bioactive molecules, particularly in central nervous system (CNS) or antimicrobial research. Its defined stereochemistry at the pyrrolidine position ensures precise molecular recognition, making it valuable for structure-activity relationship (SAR) studies. Suitable for use under controlled laboratory conditions.

(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride structure

936233-15-7 structure

Product Name:(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride

CAS No:936233-15-7

MF:C₁₃H₁₇Cl₂N₃O₂S

MW:350.263979673386

CID:999897

PubChem ID:45158586

Update Time:2025-10-05

(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride
- DTXSID10669581
- N-[(3S)-Pyrrolidin-3-yl]isoquinoline-5-sulfonamide--hydrogen chloride (1/2)
- N-[(3S)-pyrrolidin-3-yl]isoquinoline-5-sulfonamide;dihydrochloride
- 936233-15-7
- Inchi： 1S/C13H15N3O2S.2ClH/c17-19(18,16-11-4-6-15-9-11)13-3-1-2-10-8-14-7-5-12(10)13;;/h1-3,5,7-8,11,15-16H,4,6,9H2;2*1H/t11-;;/m0../s1
- InChI Key： RYZSDCXZESSUQE-IDMXKUIJSA-N
- SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(N[C@@H]1CNCC1)(=O)=O

Computed Properties

Exact Mass: 349.0418534g/mol
Monoisotopic Mass: 349.0418534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 407
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.5Å²

(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM580920-1g	(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride	936233-15-7	95%+	1g	$2940	2024-07-19
Chemenu	CM580920-5g	(S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride	936233-15-7	95%+	5g	$6860	2024-07-19

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Additional information on (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride

Introduction to Compound CAS No. 936233-15-7: (S)-Isoquinoline-5-sulfonic Acid Pyrrolidin-3-ylamide Dihydrochloride

The compound with CAS No. 936233-15-7, commonly referred to as (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The isoquinoline core, a heterocyclic aromatic structure, forms the foundation of this molecule, while the sulfonic acid and pyrrolidine substituents contribute to its functional diversity and biological activity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and stereo-selective reactions. The dihydrochloride salt form is particularly advantageous for enhancing solubility and stability, making it amenable for various analytical and therapeutic applications.

From a pharmacological perspective, (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride has demonstrated promising activity in preclinical studies targeting specific biological pathways. Its ability to modulate key enzymes and receptors has positioned it as a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

Moreover, the stereochemistry of this compound plays a pivotal role in its biological performance. The (S) configuration ensures optimal interaction with target molecules, underscoring the importance of chirality in drug design. This aspect has been extensively explored in recent research, with studies highlighting the compound's enantioselective effects on cellular signaling pathways.

In terms of synthesis, the construction of this molecule involves a multi-step process that integrates principles from organic chemistry and process optimization. The incorporation of the pyrrolidine group enhances the compound's pharmacokinetic properties, including absorption and bioavailability. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline its production, ensuring scalability for large-scale manufacturing.

The application of computational chemistry tools has further elucidated the structural dynamics of (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride, providing insights into its binding affinities and molecular interactions. These studies have been instrumental in guiding iterative improvements to its design, ultimately enhancing its therapeutic potential.

Looking ahead, the integration of artificial intelligence (AI) in drug discovery is expected to accelerate the exploration of this compound's full potential. Machine learning algorithms are being utilized to predict its efficacy across diverse disease models, while high-throughput screening platforms enable rapid assessment of its safety profile.

In conclusion, (S)-Isoquinoline-5-sulfonic acid pyrrolidin-3-ylamide dihydrochloride represents a compelling example of how modern chemical innovation can yield compounds with significant therapeutic promise. As research continues to uncover new dimensions of its functionality, this compound stands at the forefront of advancements in medicinal chemistry.